Cas no 317321-39-4 (Benzoic acid,4-(propylamino)-, methyl ester)

• Product Name: Benzoic acid,4-(propylamino)-, methyl ester
• CAS No: 317321-39-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 301185
• PubChem ID: 9855716
• Update Time: 2025-04-19

Benzoic acid,4-(propylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(propylamino)-, methyl ester
• Benzoic acid, 4-(propylamino)-, methyl ester (9CI)
• SCHEMBL5925515
• Benzoic acid, 4-(propylamino)-, methyl ester
• 317321-39-4
• A1-15590
• methyl 4-(propylamino)benzoate

• Inchi： 1S/C11H15NO2/c1-3-8-12-10-6-4-9(5-7-10)11(13)14-2/h4-7,12H,3,8H2,1-2H3
• InChI Key： NHSSHRRBSAYAPE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)NCCC)=O

Computed Properties

• Exact Mass: 193.11
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3A^2